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Compound of Interest

Compound Name: alpha-L-gulopyranose

Cat. No.: B12793154 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the biological activities of the rare

monosaccharide enantiomers, L-gulose and D-gulose. While structurally mirror images, their

biological functions diverge significantly, presenting unique opportunities in therapeutic and

agricultural research. This document synthesizes available experimental data, outlines key

experimental protocols, and visualizes relevant biological pathways to support further

investigation and development.

Data Presentation: Quantitative Comparison
The following table summarizes the known biological activities and available quantitative data

for L-gulose and D-gulose.
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Feature D-Gulose L-Gulose

Primary Biological Activity Plant Growth Inhibition
Precursor for antiviral and

anticancer agents

Compound Tested 6-O-decanoyl-D-gulose
Data on specific bioactive

derivatives is limited

Quantitative Data (IC₅₀) 0.25 mM (on rice seedlings)[1]

Not yet available for specific

antiviral/anticancer

derivatives[1]

Mechanism of Action
Inhibition of gibberellin

biosynthesis[1]

Potential incorporation into

nucleoside analogs to disrupt

viral replication or cancer cell

proliferation[1]

Metabolism in Mammals

Not well-studied, but generally

rare sugars are poorly

metabolized[1]

Not readily metabolized by

most organisms[1]

Natural Occurrence Rare
Extremely rare; found in some

thermophilic archaea[1]

Other Reported Activities

Insulin-like effects, inhibition of

blood glucose levels[2][3][4],

and potential anti-cancer

effects by inhibiting nitrate

reductase and xanthine

oxidase activity in tumor

cells[3][4].

Proposed as a low-calorie

sweetener and laxative[5]. The

acetate derivative, L-glucose

pentaacetate, may stimulate

insulin release[5].

In-Depth Analysis of Biological Activities
D-Gulose: A Potential Plant Growth Regulator
Recent studies have identified D-gulose derivatives as potent plant growth retardants.

Specifically, 6-O-decanoyl-D-gulose has shown significant inhibitory effects on the growth of

rice seedlings[1]. This activity is attributed to the inhibition of gibberellin biosynthesis, a critical

hormonal pathway for plant development[1].
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L-Gulose: A Chiral Precursor for Therapeutics
In contrast to its D-enantiomer, L-gulose is primarily explored as a chiral building block for

synthesizing bioactive molecules, particularly nucleoside analogs with potential antiviral and

anticancer properties[1]. The rationale is that the unique stereochemistry of L-gulose can be

exploited to create molecules that interfere with the metabolic pathways of cancer cells and

viruses[1]. Potential mechanisms of action for L-gulose-based nucleoside analogs include:

Inhibition of Viral Polymerases: Acting as chain terminators during viral DNA or RNA

synthesis[1].

Interference with Glycoprotein Synthesis: Disrupting the glycosylation of viral envelope

proteins, leading to non-functional viral particles[1].

Induction of Apoptosis in Cancer Cells: Causing metabolic stress in cancer cells, which have

a high demand for glucose[1].

Experimental Protocols
Plant Growth Inhibition Assay for 6-O-decanoyl-D-
gulose
This protocol outlines the methodology to assess the plant growth inhibitory activity of D-gulose

derivatives on rice seedlings.

Materials:

Rice seeds (e.g., Oryza sativa L. cv. Nipponbare)

6-O-decanoyl-D-gulose

Distilled water

Ethanol

Test tubes

Growth chamber with controlled temperature and light conditions
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Procedure:

Sterilization of Seeds: Surface-sterilize rice seeds by soaking them in 70% ethanol for 1

minute, followed by a 15-minute soak in a 2.5% sodium hypochlorite solution. Rinse the

seeds thoroughly with sterile distilled water.

Preparation of Test Solutions: Prepare a stock solution of 6-O-decanoyl-D-gulose in ethanol.

Create a series of dilutions in distilled water to achieve the desired final concentrations for

testing. Ensure the final ethanol concentration is consistent across all treatments and the

control, and that it is at a level that does not affect seedling growth.

Seed Germination and Treatment: Place the sterilized seeds in test tubes containing the

different concentrations of the test compound or the control solution.

Incubation: Incubate the test tubes in a growth chamber under controlled conditions (e.g.,

28°C, 16-hour light/8-hour dark cycle).

Data Collection: After a set period (e.g., 7 days), measure the length of the second leaf

sheath of the rice seedlings.

Data Analysis: Calculate the percentage of growth inhibition for each concentration relative

to the control. Determine the half-maximal inhibitory concentration (IC₅₀) value by plotting the

percentage of inhibition against the log of the compound concentration and fitting the data to

a dose-response curve.

Mandatory Visualizations
Signaling Pathways and Experimental Workflows
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Mechanism of D-Gulose Derivative
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Caption: Inhibition of Gibberellin Biosynthesis by a D-gulose derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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